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Introduction
AChE-IN-82 is a multi-target inhibitor with potent activity against acetylcholinesterase (AChE),

an enzyme critical in the breakdown of the neurotransmitter acetylcholine.[1][2] Dysregulation

of cholinergic signaling is implicated in neurodegenerative diseases such as Alzheimer's

disease.[3][4][5][6] Beyond its primary target, AChE-IN-82 also demonstrates inhibitory effects

on cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), key enzymes in inflammatory

pathways.[1][2] Furthermore, initial data suggests that AChE-IN-82 possesses neuroprotective

properties against oxidative stress.[1][2]

These application notes provide a comprehensive overview of the experimental use of AChE-
IN-82 in a cell culture setting, including detailed protocols for assessing its efficacy and

mechanism of action.
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Target Enzyme IC50 (µM)
Source Organism/Assay
Type

Acetylcholinesterase (eeAChE) 0.072 Electric Eel

Butyrylcholinesterase

(eqBChE)
9.81 Equine

Monoamine Oxidase A (hMAO-

A)
14.52 Human

Monoamine Oxidase B

(hMAO-B)
0.024 Human

Beta-secretase 1 (BACE-1) 2.42 Human

Cyclooxygenase-1 (COX-1) 60.41 Not Specified

Cyclooxygenase-2 (COX-2) 0.187 Not Specified

5-Lipoxygenase (5-LOX) 0.18 Not Specified

Data sourced from MedChemExpress.[1][2]

Signaling Pathways and Experimental Workflow
The multi-target nature of AChE-IN-82 suggests its involvement in several key signaling

pathways relevant to neurodegeneration and inflammation.
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Caption: Acetylcholinesterase (AChE) Signaling Pathway Inhibition by AChE-IN-82.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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